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Compound of Interest

Asp-Tyr(SO3H)-Met-Gly-Trp-Met-

Compound Name:
Asp-Phe-NHZ2

Cat. No.: B12061907

Get Quote

Part 1: Executive Summary & Chemical Context[1]

Identity Verification: The sequence Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2
corresponds to Sulfated Cholecystokinin-8 (CCK-8S).[1] It is the major biologically active form
of CCK in the central nervous system and a high-affinity agonist for CCK1 and CCK2 G-protein

coupled receptors.

Critical Distinction: Do not confuse this peptide with "Cell Counting Kit-8" (WST-8 assays),
which shares the abbreviation "CCK-8". This protocol specifically addresses the peptide

hormone.[2]

The "Triple Threat" Stability Challenge: Handling CCK-8S requires navigating three competing
chemical liabilities. A standard "dissolve in water" approach will likely lead to rapid degradation.
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Part 2: Physicochemical Analysis[3]
e Molecular Formula:
[1][3]

e Molecular Weight: ~1143.29 Da
* |soelectric Point (pl): ~3.6 (Acidic)[1]
e Net Charge (pH 7): -3 (Due to 2 Asp + 1 C-term sulfate)

Solubility Logic: While the peptide is acidic (suggesting solubility in basic buffers), the presence
of hydrophobic residues (Trp, Phe, Met) can cause aggregation. However, the critical constraint
is the Sulfate group (SO3H). In acidic conditions (even slightly acidic distilled water at pH 5.5),
the sulfate ester is prone to hydrolysis, converting the active CCK-8S into the much less active
non-sulfated CCK-8.

Therefore, alkaline conditions are mandatory for initial solubilization.

Part 3: Protocol for Stock Solution Preparation
A. Reagents & Equipment[4][5][6][7][8]
o Peptide: CCK-8 Sulfated (Lyophilized, stored at -20°C).[1][9]
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Solvent A (Solubilizer): 1% Ammonium Hydroxide (
) in HPLC-grade water (pH ~10-11) OR 0.1 M Ammonium Bicarbonate (

).[1]

Solvent B (Diluent): PBS (pH 7.4) or HPLC-grade water (degassed).

Inert Gas: Argon or Nitrogen stream.

Vials: Amber glass or low-bind polypropylene (to prevent light-induced Trp oxidation).[1]

B. Step-by-Step Workflow
1. Equilibration & Weighing

» Allow the peptide vial to warm to room temperature before opening. This prevents
atmospheric moisture condensation, which can initiate hydrolysis.

o Work quickly to minimize exposure to air (oxygen).
2. Solvent Preparation (Degassing)
o Why: Methionine (Met) oxidizes rapidly in the presence of dissolved oxygen.

¢ Action: Sonicate Solvent A and Solvent B under vacuum or bubble with Argon for 5 minutes
prior to use.

3. Primary Solubilization (The "Alkaline Shock")

e Do not add PBS or Water directly.

e Add 1% Ammonium Hydroxide dropwise to the peptide powder.
e Volume: Use approximately 10-20% of your final target volume.

¢ Visual Check: The solution should become clear immediately. The high pH stabilizes the
sulfate group and ionizes the Asp residues to prevent aggregation.
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 Alternative: If ammonia is incompatible with downstream assays, use 0.1 M Ammonium
Bicarbonate.

4. Dilution to Stock Concentration

» Slowly add Solvent B (Degassed PBS or Water) to reach the target stock concentration
(typically 0.5 mg/mL or 1 mM).

¢ Note: Avoid stock concentrations >2 mg/mL to prevent aggregation driven by the
Trp/Phe/Met cluster.

5. Aliquoting & Storage

» Do not filter unless absolutely necessary (significant loss on membranes). If filtration is
required, use PVDF (low protein binding).

 Aliquot into single-use volumes (e.g., 20 pL) in amber tubes.

e Argon Overlay: Gently blow Argon gas into the headspace of each tube before capping to
displace oxygen.

e Flash Freeze: Snap freeze in liquid nitrogen.

o Store: -80°C. (Stability: ~3-6 months).[1] Avoid -20°C if possible, as "micro-thawing" can
occur.

Part 4: Visualization of Workflows
Diagram 1: Solubilization Decision Tree

This flowchart illustrates the critical decision points to avoid degradation during preparation.
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Caption: Optimized solubilization pathway prioritizing sulfate stability via alkaline pH and

oxidation prevention via aqueous buffers over DMSO.

Diagram 2: Degradation Pathways (QC Monitoring)

Use this logic to interpret HPLC/MS data if loss of activity is observed.
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Caption: Primary degradation mechanisms.[1] Acid triggers desulfation (-80Da), while air
exposure triggers Methionine oxidation (+16Da).

Part 5: Quality Control (Self-Validating System)

To ensure the protocol was successful, perform LC-MS analysis on a small aliquot of the stock.
Acceptance Criteria:
+ Retention Time: Single sharp peak. (Broadening indicates aggregation).
e Mass Spec:
o Target Mass: 1143.3 Da (M+H)+.
o Reject if: Significant peak at 1063.3 Da (Desulfated, -80).

o Reject if: Significant peak at 1159.3 Da (Met-Oxide, +16).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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